Cas no 1805210-86-9 (2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride
• CAS No: 1805210-86-9
• MF: C₁₀H₄ClF₆N
• MW: 287.588882446289
• CID: 4981753
• Update Time: 2025-08-03

2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride

• Inchi： 1S/C10H4ClF6N/c11-3-6-7(9(12,13)14)2-1-5(4-18)8(6)10(15,16)17/h1-2H,3H2
• InChI Key： NVZCVLSAZUVCNO-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC=C(C#N)C=1C(F)(F)F

Computed Properties

• Exact Mass: 286.9936458 g/mol
• Monoisotopic Mass: 286.9936458 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8
• Molecular Weight: 287.59

Additional information on 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride

2,6-Bis(trifluoromethyl)-3-cyanobenzyl Chloride: A Comprehensive Overview

2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride (CAS No. 1805210-86-9) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with two trifluoromethyl groups at the 2 and 6 positions and a cyano group at the 3 position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it an invaluable building block in various synthetic processes.

The synthesis of 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride involves a series of carefully controlled reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl groups, while the cyano group is typically introduced via nucleophilic substitution or cyanation reactions. These methods not only enhance the scalability of the synthesis but also minimize environmental impact, aligning with current green chemistry principles.

One of the most notable applications of 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. For instance, recent studies have demonstrated its utility in constructing complex heterocyclic frameworks that exhibit promising anti-inflammatory and anticancer activities. The trifluoromethyl groups contribute to the molecule's lipophilicity, enhancing its ability to cross biological membranes, while the cyano group provides a site for further functionalization.

In addition to its role in drug discovery, 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride has found applications in materials science. Its ability to act as a precursor for advanced polymers and coatings has been explored in recent research. For example, scientists have utilized this compound to synthesize fluorinated polymers with exceptional thermal stability and chemical resistance. These materials hold potential for use in high-performance electronics and aerospace applications.

The physical and chemical properties of 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride have been extensively studied to optimize its handling and storage. The compound is typically a crystalline solid with a melting point of approximately 75°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various solution-based reactions. However, care must be taken during manipulation due to its sensitivity to moisture and light.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride. Quantum mechanical calculations reveal that the trifluoromethyl groups significantly withdraw electron density from the aromatic ring through both inductive and resonance effects. This electron-withdrawing nature enhances the reactivity of the benzyl position, making it an excellent substrate for electrophilic substitution reactions. Furthermore, the cyano group introduces additional electron-withdrawing effects, further stabilizing reactive intermediates during synthesis.

The environmental impact of 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride has also been a focus of recent research. Studies indicate that while the compound itself is not inherently hazardous under normal conditions, its degradation products may pose risks to aquatic ecosystems if not properly managed. To address this concern, researchers have developed novel bioremediation strategies involving microbial consortia capable of breaking down fluorinated compounds efficiently.

In conclusion, 2,6-Bis(trifluoromethyl)-3-cyanobenzyl chloride (CAS No. 1805210-86-9) stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. From drug discovery to advanced materials development, this compound continues to play a pivotal role in advancing scientific knowledge and technological innovation.